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Compound of Interest

Compound Name: Butylcyclooctane

Cat. No.: B100280

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the current scientific literature on
butylcyclooctane. While specific, documented applications of butylcyclooctane are not
readily available in published research or patents, this review summarizes its known
physicochemical properties and explores the potential applications of substituted cyclooctane
scaffolds in broader scientific and industrial contexts. This information can serve as a
foundational resource for researchers interested in exploring the utility of this and related
molecules.

Physicochemical Properties of Butylcyclooctane

Quantitative data for butylcyclooctane is primarily limited to its fundamental physicochemical
properties. These characteristics are essential for predicting its behavior in various chemical
and biological systems.
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Property Value Unit Source
Molecular Formula Ci2H24 --INVALID-LINK--

Molecular Weight 168.32 g/mol --INVALID-LINK--
Density 0.826 g/mL --INVALID-LINK--
Boiling Point 217 °C --INVALID-LINK--
Refractive Index 1.459 --INVALID-LINK--

XLogP3 6.2 --INVALID-LINK--

Potential Areas of Application for Substituted
Cyclooctanes

While specific experimental data for butylcyclooctane is lacking, the broader class of
substituted cycloalkanes finds utility in several areas. These potential applications provide a
framework for future research into butylcyclooctane.

Drug Discovery and Medicinal Chemistry

Cycloalkane moieties are often incorporated into drug candidates to modulate their
pharmacokinetic and pharmacodynamic properties. The cyclooctane ring, with its
conformational flexibility, can serve as a scaffold for the synthesis of novel therapeutic agents.
Although no specific drugs containing a butylcyclooctane moiety have been identified, related
strained ring systems like bicyclo[1.1.0]butane have been recognized as valuable bioisosteres
in drug discovery programs.[1][2] The lipophilicity of the butyl group combined with the
cyclooctane core could be explored for compounds targeting lipid-rich environments.

Advanced Fuels and Lubricants

Cycloalkanes are a significant component of conventional and advanced fuels, including jet
fuels.[3] They offer high energy density and favorable combustion properties. Research into
higher energy-content jet fuel blending components has explored the use of cycloalkanes
derived from renewable sources. While methylcyclohexane is a more commonly studied
representative, the potential for larger and substituted cycloalkanes like butylcyclooctane as
fuel or lubricant additives remains an area for investigation.[3]
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Synthetic Building Blocks

Substituted cycloalkanes can serve as versatile building blocks in organic synthesis.[4][5][6]
The functionalization of the cyclooctane ring or the butyl side chain could lead to a variety of
intermediates for the synthesis of complex molecules. The synthesis of butylcyclooctane itself
can be achieved through routes such as the reaction of iodocyclooctane with butyl magnesium
bromide.[7]

Experimental Protocols

Detailed experimental protocols for the application of butylcyclooctane are not available due
to the lack of published studies. However, a general synthetic route is suggested in the
literature.

Synthesis of Butylcyclooctane:

A potential synthetic route involves the Grignard reaction between a cyclooctyl halide and a
butylmagnesium halide.

e Reactants: lodocyclooctane and butyl magnesium bromide.
e Solvent: A suitable ether solvent such as diethyl ether or tetrahydrofuran.

e Procedure: The Grignard reagent (butyl magnesium bromide) is prepared and then reacted
with iodocyclooctane. The reaction mixture is then quenched with an aqueous solution, and
the product is extracted, dried, and purified, typically by distillation.

Visualizing Cycloalkane Structures

The following diagram illustrates the general structure of a substituted cyclooctane, placing
butylcyclooctane within the context of other cycloalkanes.
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Structural Relationship of Cycloalkanes
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Caption: General classification of cycloalkanes.

Conclusion

The current body of scientific literature does not contain specific, documented applications for
butylcyclooctane. However, its physicochemical properties are well-characterized. Based on
the established roles of related substituted cycloalkanes, potential areas for future research
into butylcyclooctane include its use as a scaffold in drug discovery, as a component in
advanced fuels and lubricants, and as a building block in organic synthesis. The lack of
experimental data highlights an opportunity for further investigation into the potential utility of
this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

© 2025 BenchChem. All rights reserved. 4/6 Tech Support


https://www.benchchem.com/product/b100280?utm_src=pdf-body-img
https://www.benchchem.com/product/b100280?utm_src=pdf-body
https://www.benchchem.com/product/b100280?utm_src=pdf-body
https://www.benchchem.com/product/b100280?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b100280?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Validation & Comparative

Check Availability & Pricing

References

1. Synthesis and Applications of Bicyclo[1.1.0]butyl and Azabicyclo[1.1.0]butyl
Organometallics - PubMed [pubmed.ncbi.nim.nih.gov]

2. Bicyclo[1.1.0]butyl Radical Cations: Synthesis and Application to [21t + 20] Cycloaddition
Reactions - PubMed [pubmed.ncbi.nim.nih.gov]

3. researchgate.net [researchgate.net]

4. Building Blocks to Sustainable Synthesis - ChemistryViews [chemistryviews.org]
5. lifechemicals.com [lifechemicals.com]

6. Building Blocks | Specialty Chemicals [frontierspecialtychemicals.com]

7. Butylcyclooctane | lookchem [lookchem.com]

To cite this document: BenchChem. [Butylcyclooctane: A Review of Properties and Potential
Application Areas]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b100280#literature-review-of-butylcyclooctane-
applications]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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